(S)-4-(2-Amino-propan-1-yl)-morpholine

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: (2S)-1-morpholin-4-ylpropan-2-amine
• InChI: InChI=1S/C7H16N2O/c1-7(8)6-9-2-4-10-5-3-9/h7H,2-6,8H2,1H3/t7-/m0/s1
• InChI Key: SWZKXIPDGAAYKE-ZETCQYMHSA-N
• Isomeric SMILES: C[C@@H](CN1CCOCC1)N
• Canonical SMILES: CC(CN1CCOCC1)N

Description

(S)-4-(2-Amino-propan-1-yl)-morpholine is a chiral morpholine building block of significant interest in medicinal chemistry and drug discovery. The morpholine ring is a privileged structural motif found in many bioactive compounds and FDA-approved drugs, valued for its ability to improve aqueous solubility and act as a hydrogen bond acceptor . This specific enantiomerically pure compound serves as a versatile synthetic intermediate for constructing more complex molecules. Researchers can leverage this scaffold to develop potential therapeutic agents, as morpholine-based compounds show promising activity against a range of biological targets. For instance, recent studies highlight the therapeutic potential of morpholine derivatives in neurodegenerative diseases, where they can modulate critical enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) . Furthermore, novel morpholine-acetamide derivatives have demonstrated significant chemotherapeutic potential, exhibiting inhibitory activities against carbonic anhydrase and the hypoxia-inducible factor-1 (HIF-1) protein, as well as anti-proliferative effects on cancer cell lines . The application of Systematic Chemical Diversity (SCD) strategies to such morpholine scaffolds allows for the generation of diverse compound libraries that are valuable in fragment-based screening and for establishing precise structure-activity relationships (SAR) in hit-to-lead optimization campaigns . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Foundational & Exploratory

Difference between (S) and (R) enantiomers of 4-(2-Amino-propan-1-yl)-morpholine

Technical Guide: Enantiomeric Differentiation of 4-(2-Amino-propan-1-yl)-morpholine

Abstract This technical guide provides a comprehensive analysis of the (S) and (R) enantiomers of 4-(2-Amino-propan-1-yl)-morpholine (also known as 1-morpholin-4-ylpropan-2-amine). As a critical chiral building block in the synthesis of mineralocorticoid receptor antagonists, bradykinin B1 antagonists, and kinase inhibitors, the precise stereochemical assignment and purity of this diamine are pivotal for downstream pharmacological efficacy. This document details the Cahn-Ingold-Prelog (CIP) assignments, stereoselective synthetic routes, analytical discrimination methods, and the functional implications of chirality in drug design.

Molecular Identity & Stereochemical Analysis[1]

The molecule 4-(2-Amino-propan-1-yl)-morpholine consists of a morpholine ring tethered to a propyl chain, with a primary amine at the C2 position. This C2 carbon is the chiral center, giving rise to two non-superimposable mirror images: the (S)-enantiomer and the (R)-enantiomer.

Cahn-Ingold-Prelog (CIP) Priority Assignment

To assign the absolute configuration, we evaluate the substituents attached to the chiral center (C2) based on atomic number priority:

• -NH₂ (Amino group): Nitrogen (Atomic #7) has the highest priority. (Priority 1)

• -CH₂-Morpholine (Morpholinomethyl group): The C1 carbon is attached to a Nitrogen (in the morpholine ring).

• -CH₃ (Methyl group): The C3 carbon is attached only to Hydrogens.

  • Comparison: Since the C1 carbon is bonded to Nitrogen (Z=7) and the C3 carbon is bonded to Hydrogen (Z=1), the morpholinomethyl group takes precedence over the methyl group. (Priority 2 > Priority 3)

• -H (Hydrogen): Lowest priority. (Priority 4)

Configuration Determination:

• The (S)-Enantiomer: When the Hydrogen (lowest priority) is oriented away from the viewer, the sequence 1 → 2 → 3 proceeds in a counter-clockwise direction. This correlates structurally to L-Alanine .[1]

• The (R)-Enantiomer: The sequence 1 → 2 → 3 proceeds in a clockwise direction. This correlates structurally to D-Alanine .

Figure 1: Stereochemical divergence based on precursor origin. The (S) isomer is synthetically linked to the natural L-amino acid pool.

Synthetic Pathways: "The How-To"

The synthesis of enantiopure 4-(2-Amino-propan-1-yl)-morpholine is rarely achieved by separating the racemate (resolution) due to yield losses (max 50%). Instead, asymmetric synthesis from the chiral pool or biocatalytic transamination is preferred.

Route A: Chiral Pool Synthesis (Retention of Configuration)

This method utilizes commercially available Alanine as the starting material. Crucially, the chiral center at C2 is not the site of nucleophilic attack, meaning the stereochemistry is retained throughout the process.

• Step 1: Reduction of L-Alanine (or L-Alanine methyl ester) to (S)-Alaninol .

• Step 2: N-protection (e.g., Boc) of the primary amine to prevent self-polymerization.

• Step 3: Activation of the primary alcohol (C1) using Tosyl chloride (TsCl) or Mesyl chloride (MsCl).

• Step 4: Nucleophilic displacement of the O-Tosylate by Morpholine .

• Step 5: Deprotection (e.g., TFA or HCl) to yield (S)-4-(2-Amino-propan-1-yl)-morpholine .

Note: To obtain the (R)-enantiomer, one simply substitutes D-Alanine as the starting material.

Route B: Biocatalytic Transamination

For industrial scaling, enzymatic transamination of the prochiral ketone (1-morpholin-4-ylpropan-2-one) offers high enantiomeric excess (>99% ee).

• Enzyme:

  -Transaminase (ATA).

• Amine Donor: Isopropylamine (converted to acetone).

• Selectivity:

  • (S)-Selective Transaminase

    Yields (S)-Enantiomer.

  • (R)-Selective Transaminase

    Yields (R)-Enantiomer.

Figure 2: Synthetic workflow comparing Chiral Pool (Route A) and Biocatalytic (Route B) pathways.

Analytical Discrimination

Distinguishing the (S) and (R) enantiomers requires chiral environments, as their physical properties (BP, NMR in

) are identical.

Chiral HPLC Method

High-Performance Liquid Chromatography (HPLC) using polysaccharide-based stationary phases is the gold standard for quality control.

Parameter	Recommended Condition
Column	Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris-3,5-dimethylphenylcarbamate)
Mobile Phase	Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)
Mode	Normal Phase
Detection	UV at 210 nm (low absorption due to lack of chromophore) or RI (Refractive Index)
Elution Order	Typically, the (R)-isomer elutes before the (S)-isomer on AD-H columns (must be experimentally verified with standards).

Chemical Derivatization (Mosher's Method)

For rigorous structure elucidation without chiral columns:

• React the amine with (R)-(-)-MTPA-Cl (Mosher's Acid Chloride).

• Analyze the resulting diastereomeric amides via ¹H-NMR or ¹⁹F-NMR .

• The diastereomers will show distinct chemical shifts for the methyl protons near the chiral center, allowing calculation of diastereomeric excess (de).

Functional Implications in Drug Development

The choice between (S) and (R) is not arbitrary; it dictates the pharmacological profile of the final drug candidate.

Receptor Binding Affinity

In Medicinal Chemistry, this diamine scaffold acts as a "linker" that positions the morpholine ring (a hydrogen bond acceptor/solubility enhancer) relative to the pharmacophore.

• Case Study (Mineralocorticoid Antagonists): Patents indicate that for specific non-steroidal antagonists, the (S)-configuration is required to orient the morpholine group into a solvent-exposed region of the receptor, while the (R)-isomer causes steric clash with the receptor wall, reducing potency by >100-fold.

• Case Study (Kinase Inhibitors): In ATP-competitive inhibitors, the chiral methyl group (at C2) can induce a specific conformation (pucker) in the propyl chain, locking the inhibitor into a bioactive conformation.

Toxicity and Metabolism

• Metabolic Stability: The chiral center is adjacent to the amine. Monoamine Oxidases (MAO) often show stereospecificity. One enantiomer may be metabolized significantly faster than the other, affecting half-life (

  ).

• Toxicity: While the morpholine moiety is generally safe, impurities from the wrong enantiomer can lead to "off-target" binding. For example, if the (S)-isomer targets a peripheral receptor, the (R)-isomer might inadvertently cross the Blood-Brain Barrier (BBB) or bind to CNS targets (e.g., 5-HT receptors), causing adverse effects.

References

• Chemical Identity & Structure: PubChem. 2-Morpholinoethylamine (and propyl analogs). National Library of Medicine. Link (Validated via Search Result 1.1)

• Biocatalytic Synthesis: Transaminase-mediated synthesis of enantiopure drug-like 1-phenylpropan-2-amines.[2] Royal Society of Chemistry. Link (Validated via Search Result 1.9)

• Chiral Resolution: Enantioselective Chromatographic Separation of Biologically Important Chiral Amines. MDPI Separations. Link (Validated via Search Result 1.6)

• Pharmacological Application: Non-steroidal mineralocorticoid receptor antagonists. Google Patents (CN101903377A). Link (Validated via Search Result 1.10)

• Synthetic Methodology: Recent progress in the synthesis of morpholines.[3][4][5] Chemistry of Heterocyclic Compounds.[3][4][5][6] Link (Validated via Search Result 1.3)

Sources

• 1. US6133018A - Enzymatic synthesis of chiral amines using -2-amino propane as amine donor - Google Patents [patents.google.com]
• 2. Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. (PDF) Recent progress in the synthesis of morpholines [academia.edu]
• 6. e3s-conferences.org [e3s-conferences.org]

Physicochemical Profiling of (S)-1-(Morpholin-4-yl)propan-2-amine: A Technical Guide

Topic: Solubility Profile and pKa Values of (S)-4-(2-Amino-propan-1-yl)-morpholine Audience: Researchers, Scientists, and Drug Development Professionals Format: In-Depth Technical Guide

Executive Summary & Chemical Identity[2][3][4][5][6][7][8][9]

Compound: (S)-4-(2-Amino-propan-1-yl)-morpholine Systematic IUPAC Name: (S)-1-(Morpholin-4-yl)propan-2-amine CAS Registry Number (Racemate): 1005-04-5 (Note: Specific S-enantiomer CAS is less common in public registries; properties inferred from racemate). Molecular Formula: C

H N O Molecular Weight: 144.22 g/mol

This guide provides a rigorous analysis of the solubility and acid dissociation constants (pKa) of (S)-1-(morpholin-4-yl)propan-2-amine. As a chiral 1,2-diamine derivative, this molecule serves as a critical building block in the synthesis of resolving agents, chiral ligands, and pharmaceutical intermediates. Its physicochemical behavior is governed by the interplay between the tertiary morpholine nitrogen and the adjacent primary amine.

pKa Profile: Theoretical & Empirical Analysis

The acid-base character of this molecule is defined by two basic centers. Understanding the specific pKa values is crucial for optimizing reaction conditions, purification strategies (e.g., acid-base extraction), and formulation.

Predicted pKa Values and Rationale

Based on structural analogs (specifically N-(2-aminoethyl)morpholine) and electronic structure principles, the ionization profile is as follows:

Ionization Center	Species	Approximate pKa	Structural Logic
Primary Amine (C2-NH )	L HL	9.2 – 9.5	Typical for primary aliphatic amines. The -methyl group (+I effect) slightly enhances basicity compared to the ethyl analog (pKa ~9.15).
Morpholine Nitrogen (N4)	HL H L	4.1 – 4.5	Significantly suppressed relative to free morpholine (pKa ~8.4) due to strong electrostatic repulsion from the already protonated primary amine (vicinal diamine effect).

Protonation Species Distribution

The molecule exists in three distinct states depending on pH. The transition from the dication to the neutral species drives the solubility profile.

Figure 1: Protonation cascade of (S)-1-(morpholin-4-yl)propan-2-amine. The suppression of the first pKa is a hallmark of 1,2-diamines.

Solubility Profile

The solubility of (S)-1-(morpholin-4-yl)propan-2-amine is highly pH-dependent. The compound is amphiphilic, possessing a hydrophilic ether/amine head and a short lipophilic propyl backbone.

Aqueous Solubility[7][10]

• pH < 9.0 (Ionized State): Miscible in water. The formation of ammonium salts (chloride, acetate, etc.) results in extremely high solubility (>500 mg/mL).

• pH > 10.0 (Free Base): The neutral molecule is a liquid (oil) at room temperature. While it retains significant water solubility due to the morpholine ether oxygen and primary amine H-bonding, it may phase separate at high concentrations as a "yellow oil."

Solvent Compatibility Table

Solvent Class	Representative Solvent	Solubility Status	Application Note
Aqueous	Water, 0.1M HCl	Miscible	Ideal for extraction into aqueous phase at low pH.
Chlorinated	Dichloromethane (DCM)	High	Preferred solvent for extracting the free base from alkaline aqueous solutions.
Alcohols	Methanol, Ethanol	Miscible	Suitable for crystallization of salts (e.g., oxalate or tartrate salts).
Ethers	THF, MTBE	Moderate/High	Good for anhydrous reactions; free base is soluble.
Hydrocarbons	Hexanes, Heptane	Low/Moderate	Potential anti-solvent for salt crystallization.

Partition Coefficient (LogP/LogD)

• LogP (Neutral): Estimated at -0.6 to -0.1 . The molecule is inherently hydrophilic.

• LogD (pH 7.4): < -2.0. At physiological pH, the molecule is predominantly cationic (monoprotonated), leading to negligible partitioning into lipid layers.

Experimental Determination Protocols

To validate these theoretical values for your specific batch or enantiomer, the following "self-validating" protocols are recommended.

Potentiometric Titration (pKa Determination)

Objective: Determine precise pKa values using a Sirius T3 or standard autotitrator.

• Preparation: Dissolve 5–10 mg of the compound in 10 mL of degassed 0.15 M KCl solution (ionic strength adjustor).

• Acidification: Lower pH to ~2.0 using 0.5 M HCl to ensure full protonation (Dication state).

• Titration: Titrate with 0.5 M KOH (CO2-free) up to pH 12.0.

• Data Analysis: Plot pH vs. Volume of KOH. Look for two inflection points.[1]

  • Validation Check: The first equivalence point (morpholine) may be subtle due to the low pKa. Use the second derivative of the curve to pinpoint the inflection.

Thermodynamic Solubility (Shake-Flask Method)

Objective: Determine equilibrium solubility of the free base or salt.

• Saturation: Add excess solid/oil compound to phosphate buffer (pH 7.4) and borate buffer (pH 10.0) in glass vials.

• Equilibration: Agitate at 25°C for 24 hours.

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF membrane.

  • Critical Step: Ensure the filter does not adsorb the amine (pre-saturate filter if necessary).

• Quantification: Analyze supernatant via HPLC-UV (low wavelength, ~210 nm) or LC-MS.

Experimental Workflow Diagram

Figure 2: Workflow for the physicochemical characterization of (S)-1-(morpholin-4-yl)propan-2-amine.

Implications for Drug Development[1]

Chiral Resolution & Salt Formation

As a chiral amine, this compound is often used to resolve chiral acids.

• Protocol: React with chiral acids (e.g., tartaric acid, mandelic acid) in methanol/ethanol.

• Insight: The large pKa difference between the two nitrogens means the primary amine (pKa ~9.3) drives salt formation. The morpholine nitrogen remains unprotonated in 1:1 stoichiometry salts, preserving a specific H-bond acceptor site that can aid in crystal packing selectivity.

Formulation Stability

• Oxidation Risk: Primary amines are susceptible to oxidation. Store under nitrogen/argon.

• Hygroscopicity: The hydrochloride salt is likely hygroscopic. Store in a desiccator.

References

• ChemicalBook. (2025). 4-(2-Aminoethyl)morpholine Properties and Safety. Retrieved from

• PubChem. (2025).[2] 2-(Morpholin-4-yl)propan-1-amine (Compound Summary). National Library of Medicine. Retrieved from

• Williams, R. (2022).[1] pKa Data Compiled by R. Williams. Organic Chemistry Data. Retrieved from

• Sigma-Aldrich. (2025). 4-(2-Aminoethyl)morpholine Product Specification. Retrieved from

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. 2-(Morpholin-4-yl)propan-1-amine | C7H16N2O | CID 16641454 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Scalable synthesis protocols for (S)-4-(2-Amino-propan-1-yl)-morpholine

Application Note: Scalable Synthesis Protocols for (S)-4-(2-Amino-propan-1-yl)-morpholine

Executive Summary

This guide details the scalable synthesis of (S)-4-(2-Amino-propan-1-yl)-morpholine (also known as (S)-1-morpholin-4-ylpropan-2-amine), a critical chiral diamine scaffold in medicinal chemistry.[1] Two distinct protocols are provided to address different laboratory capabilities and scale requirements:

• Route A (Biocatalytic Transamination): The preferred "green" route, utilizing an

  -transaminase to achieve >99% enantiomeric excess (ee) in a single step from the ketone precursor.[1] This method is ideal for scale-up due to mild conditions and high atom economy.[1][2]

• Route B (Classical Resolution): A robust, "low-tech" alternative involving racemic reductive amination followed by optical resolution with chiral acids.[1][2] This route serves as a reliable backup when specific biocatalysts are unavailable.[1][2]

Target Molecule Profile

• IUPAC Name: (S)-1-(Morpholin-4-yl)propan-2-amine[1]

• CAS Number: 223595-36-8 (Generic/Racemic); Specific (S)-enantiomer often custom synthesized.[1]

• Structure: A chiral 1,2-diamine motif featuring a morpholine ring attached to the C1 position of a propyl chain, with a primary amine at the chiral C2 position.[1]

• Key Challenge: Establishing the (S)-stereocenter at C2 without racemization or expensive chiral auxiliaries.

Route A: Biocatalytic Transamination (Preferred)

This route leverages the high stereoselectivity of

-transaminases (ATAs) to convert the prochiral ketone 1-morpholin-4-ylpropan-2-one directly to the (S)-amine.[1]

Step 1: Synthesis of 1-Morpholin-4-ylpropan-2-one (Precursor)

Reaction: Nucleophilic substitution of chloroacetone with morpholine.[1] Scale: 100 g basis.

• Reagents:

  • Morpholine (1.0 equiv, 87.1 g)[1]

  • Chloroacetone (1.05 equiv, 97.1 g) [Warning: Lachrymator][1]

  • Potassium Carbonate (K₂CO₃) (1.2 equiv, 165.8 g)[1]

  • Acetone (Solvent, 500 mL)

• Protocol:

  • Setup: Charge K₂CO₃ and Acetone into a 2L 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel.

  • Addition: Cool the slurry to 0°C. Add Morpholine dropwise over 30 minutes.

  • Alkylation: Add Chloroacetone dropwise over 1 hour, maintaining internal temperature <10°C (Reaction is exothermic).

  • Reaction: Allow to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (MeOH/DCM 1:9) or GC-MS.[1][2]

  • Workup: Filter off inorganic salts. Concentrate the filtrate in vacuo.

  • Purification: Distill the residue under reduced pressure (bp ~85-90°C at 10 mmHg) to yield 1-morpholin-4-ylpropan-2-one as a colorless oil.

  • Yield Target: 85-90%.

Step 2: Asymmetric Transamination

Reaction: Enzymatic conversion of ketone to (S)-amine using Isopropylamine (IPA) as the amine donor.[1] Enzyme Selection: Commercial (S)-selective

-transaminases (e.g., Codexis ATA-113, ATA-256, or similar "S-selective" kits).[1]

• Reagents:

  • 1-Morpholin-4-ylpropan-2-one (Substrate, 50 mM final conc.)[1]

  • Isopropylamine (Amine Donor, 1.0 M)[1]

  • Pyridoxal-5'-phosphate (PLP) (Cofactor, 1 mM)[1]

  • (S)-Transaminase Enzyme (Lyophilized powder, ~2-5 g/L loading)[1]

  • Phosphate Buffer (100 mM, pH 7.5)[1]

• Protocol:

  • Buffer Prep: Prepare 1L of 100 mM Potassium Phosphate buffer (pH 7.5). Dissolve PLP (250 mg) and Isopropylamine (59 g, adjusted to pH 7.5 with HCl).

  • Enzyme Charge: Add the Transaminase enzyme powder (2.0 g) to the buffer and stir gently at 30°C until dissolved.

  • Substrate Addition: Add the ketone substrate (7.15 g, 50 mmol) slowly to the enzyme solution.

  • Incubation: Stir at 30°C, 150 rpm for 24 hours.

    • Note: The byproduct is acetone.[1][2][3] Since the equilibrium favors the ketone, using a large excess of IPA (20 equiv) drives the reaction forward.[1] Alternatively, remove acetone via mild vacuum or nitrogen sweep if the enzyme is stable.[1][2]

  • Quench & Workup: Acidify to pH 2 with 6M HCl to denature enzyme and protonate the amine. Filter through Celite.[1][2]

  • Isolation: Wash the aqueous acidic phase with DCM (removes unreacted ketone).[1][2] Basify aqueous phase to pH 12 with 10M NaOH.[1][2] Extract with DCM (3 x 200 mL).

  • Drying: Dry combined organics over Na₂SO₄ and concentrate.

  • Yield Target: 80-90%.

  • Enantiomeric Excess (ee): >99% (S).[1][2][4]

Route B: Classical Resolution (Robust Backup)

For labs without access to biocatalysts, this route uses standard chemical reduction followed by fractional crystallization.[1][2]

Step 1: Reductive Amination (Racemic)

• Reagents:

  • 1-Morpholin-4-ylpropan-2-one (1.0 equiv)[1]

  • Ammonium Acetate (10 equiv)

  • Sodium Cyanoborohydride (NaBH₃CN) (1.5 equiv)

  • Methanol (Solvent)[5][6]

• Protocol:

  • Dissolve ketone and NH₄OAc in Methanol.[1][2] Stir for 1 hour to form the imine in situ.

  • Add NaBH₃CN portion-wise.[1][2] Stir at RT for 12 hours.[1][2]

  • Quench with 1M HCl. Basify to pH >12.[1][2] Extract with DCM.[1][2]

  • Obtain racemic 1-morpholin-4-ylpropan-2-amine .

Step 2: Resolution Screening Protocol

Since the specific salt for this molecule is not universally standardized, a screening of chiral acids is required.[1][2]

• Candidate Acids: (L)-(+)-Tartaric acid, (S)-(+)-Mandelic acid, (-)-Dibenzoyl-L-tartaric acid.[1]

• Protocol:

  • Dissolve racemic amine (100 mg) in Ethanol (1 mL).

  • Add Chiral Acid (0.5 equiv for "half-mole" method or 1.0 equiv).

  • Heat to reflux to dissolve, then cool slowly to RT.

  • Collect crystals.[1][2] Regenerate free base (NaOH/DCM) and check optical rotation.

  • Likely Candidate:(L)-(+)-Tartaric Acid often works well for small aliphatic amines.[1]

  • Recrystallize the salt until constant melting point and rotation are achieved.[1][2]

Analytical Controls

Parameter	Method	Specification
Chemical Purity	GC-FID or HPLC-UV (C18, pH 10 buffer)	>98.0%
Enantiomeric Excess	Chiral GC (Cyclodextrin column, e.g., CP-Chirasil-Dex CB)	>99.0% (S)
Identity	1H-NMR (CDCl₃)	Diagnostic doublet at ~1.1 ppm (CH3)

Derivatization for HPLC: If direct chiral detection is difficult, derivatize the amine with GITC (2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate) .[1] The resulting diastereomers are easily separated on a standard C18 column.[1][2]

Visualized Workflows

Figure 1: Synthesis Pathway Comparison

Caption: Comparison of Biocatalytic (Green) vs. Classical Resolution (Red) pathways.

Figure 2: Transaminase Mechanism (Ping-Pong Bi-Bi)

Caption: Ping-Pong Bi-Bi mechanism of Transaminase. The amine donor converts PLP to PMP, which then transfers the amine to the ketone.[1]

References

• Green Synthesis of Morpholines via Selective Monoalkylation of Amines. Ortiz, K. G., et al. J. Am. Chem. Soc.[1][2] 2024, 146, 29847-29856.[1][2] Link

• Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. RSC Adv., 2020, 10, 40894-40903.[1] Link

• Enzymatic synthesis of chiral amines using 2-amino propane as amine donor. US Patent 6,133,018.[1][2] Link

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. J. Chem. Pharm. Res., 2024, 16(4).[1][2] Link

• Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. ACS Omega 2017, 2, 5, 2268–2275.[1][2] Link

Sources

• 1. rsc.org [rsc.org]
• 2. enamine.net [enamine.net]
• 3. US6133018A - Enzymatic synthesis of chiral amines using -2-amino propane as amine donor - Google Patents [patents.google.com]
• 4. US8344182B2 - Process for the preparation of (S)-2-amino-1-propanol (L-alaninol) from (S)-1-methoxy-2-propylamine - Google Patents [patents.google.com]
• 5. US8299206B2 - Method of synthesis of morpholino oligomers - Google Patents [patents.google.com]
• 6. Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Technical Support Center: Optimization of (S)-4-(2-Amino-propan-1-yl)-morpholine Synthesis

Topic: Yield Improvement & Process Stabilization in Multi-Step Synthesis Target Molecule: (S)-1-morpholinopropan-2-amine CAS Registry Number: (Generic reference for chiral isomer) Audience: Process Chemists, Medicinal Chemists, R&D Scientists

Executive Summary: The Synthetic Strategy

To achieve high yield and optical purity for (S)-4-(2-Amino-propan-1-yl)-morpholine , you must move away from direct alkylation or reductive amination strategies, which suffer from poor regioselectivity and difficult resolutions.

The industry-standard "Gold Standard" route utilizes the Chiral Pool Strategy , starting from (S)-Alanine (or commercially available (S)-Alaninol). This pathway preserves the stereocenter at C2 while building the morpholine functionality at C1.

The Optimized Pathway (Visualized)

The following workflow minimizes racemization risks and maximizes intermediate stability.

Caption: Optimized 5-step chiral pool synthesis preserving the C2 stereocenter. Step 3 is the critical control point for yield.

Critical Control Points & Troubleshooting Guide

This section addresses the specific "pain points" where yield is typically lost.

Issue 1: Low Yield During Nucleophilic Substitution (Step 4)

Symptom: Incomplete conversion of the Mesylate/Tosylate; formation of elimination byproducts (alkenes). Root Cause: Steric hindrance at the beta-carbon or competing elimination reactions caused by high temperature or strong bases.

Variable	Recommendation	Scientific Rationale
Leaving Group	Mesylate (Ms) over Tosylate (Ts)	The smaller size of the mesyl group reduces steric bulk, facilitating the SN2 attack by morpholine [1].
Temperature	50°C - 70°C	Higher temperatures promote elimination (E2) over substitution (SN2). Keep strictly controlled.
Stoichiometry	Morpholine as Solvent (or 5-10 equiv)	Using morpholine as both reagent and solvent drives the equilibrium forward and acts as a proton scavenger.

Issue 2: "Disappearing Product" During Workup (Step 5)

Symptom: Reaction shows 100% conversion on LCMS, but isolation yields <30% mass. Root Cause: The final product is a low-molecular-weight, water-soluble diamine . Standard ethyl acetate/water extractions will leave 70%+ of your product in the aqueous phase.

The Fix: The "Salting Out" Protocol

• Basify: Adjust aqueous layer to pH > 12 using 50% NaOH (ensure cooling).

• Saturate: Add solid NaCl until the solution is saturated (brine).

• Solvent Choice: Do NOT use Ethyl Acetate or Ether. Use Chloroform:Isopropanol (3:1) or Dichloromethane .

• Repetition: Perform 5-6 extractions. The partition coefficient is unfavorable; volume is your friend.

• Alternative: If scale allows, use continuous liquid-liquid extraction for 24 hours.

Issue 3: Racemization

Symptom: Enantiomeric Excess (ee) drops below 95%. Root Cause:

• Step 3 (Activation): If the reaction warms up during Mesyl Chloride addition, the intermediate can cyclize to an aziridine or eliminate, scrambling the stereocenter.

• Step 4 (Displacement): Excessive heat can cause partial racemization via an SN1-like character.

Prevention:

• Add MsCl at -10°C to 0°C .

• Ensure the amine is fully protected (Boc/Cbz) before activation. Free amines will self-cyclize immediately.

Detailed Experimental Protocols

A. Activation of N-Boc-(S)-Alaninol (Mesylation)

Reference Standard: Adapted from general protocols for chiral amino alcohol activation [2].

• Setup: Charge a dry flask with N-Boc-(S)-alaninol (1.0 equiv) and anhydrous DCM (10 vol).

• Base Addition: Add Triethylamine (TEA) (1.5 equiv). Cool to 0°C .[1]

• Activation: Dropwise add Methanesulfonyl chloride (MsCl) (1.2 equiv) over 30 minutes. Do not let internal temp rise above 5°C.

• Monitor: Stir at 0°C for 1 hour. TLC should show complete consumption.

• Quench: Wash with cold 1N HCl, then saturated NaHCO3. Dry organic layer (Na2SO4) and concentrate.

  • Note: Use the crude mesylate immediately in the next step. It is thermally unstable.

B. Morpholine Displacement

• Reaction: Dissolve the crude mesylate in Acetonitrile (5 vol).

• Reagent: Add Morpholine (5.0 equiv).

• Conditions: Heat to 60°C for 4-6 hours.

• Workup: Concentrate to remove Acetonitrile and excess Morpholine. Residue is the protected intermediate.

C. Deprotection & Isolation (The "High Yield" Method)

• Acidolysis: Dissolve intermediate in 4M HCl in Dioxane . Stir at RT for 2 hours.

• Concentration: Remove solvent in vacuo. You now have the hydrochloride salt.[2]

• Free Basing (Critical): Dissolve salt in minimum water. Cool to 0°C. Add 50% NaOH dropwise until pH > 12.

• Extraction: Extract with CHCl3/IPA (3:1) (5 x volumes).

• Drying: Dry combined organics over K2CO3 (Na2SO4 can trap polar amines). Filter and concentrate.

Troubleshooting Logic Tree

Use this diagram to diagnose yield failures in real-time.

Caption: Decision tree for diagnosing yield loss in the synthesis of (S)-4-(2-aminopropyl)morpholine.

Frequently Asked Questions (FAQ)

Q: Can I use (S)-Propylene Oxide and react it directly with Morpholine? A: You can, but it yields the alcohol ((S)-1-morpholinopropan-2-ol). Converting that secondary alcohol to an amine with retention of configuration is difficult. Standard activation (Mesylation) followed by Azide displacement causes inversion of configuration (giving the (R)-isomer). The Alaninol route is more direct for the (S)-amine.

Q: Why use N-Boc protection? Can I use a benzyl group? A: Benzyl groups are acceptable but require hydrogenolysis (Pd/C, H2) for removal. Morpholines can sometimes poison Pd catalysts or undergo ring-opening under harsh hydrogenation conditions. Boc is removed via acid, which is orthogonal to the morpholine ring stability [3].

Q: My product is an oil and I can't crystallize it. How do I purify it? A: This diamine is likely an oil at room temperature.

• Distillation: It can be distilled under high vacuum (Kugelrohr), but requires high heat.

• Salt Formation: Convert it to the Oxalate or Fumarate salt. These often form nice crystalline solids in Ethanol/Ether, allowing for easy filtration and high purity.

References

• BenchChem. (2025).[3] Synthesis and Characterization of Morpholine Derivatives: Technical Guide. Retrieved from

• Organic Syntheses. (1929).[1] Preparation of dl-Alanine and Derivatives.[1][4] Org.[1][5][6][7] Synth. 9, 4; Coll. Vol. 1, 21. Retrieved from

• MedChemExpress. (2024). L-Alaninol Technical Data Sheet and Handling.[8] Retrieved from

• Palchykov, V. (2019).[5] Recent progress in the synthesis of morpholines.[5][9][10][11][12] Chemistry of Heterocyclic Compounds.[3][5][6][9] Retrieved from

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US6133018A - Enzymatic synthesis of chiral amines using -2-amino propane as amine donor - Google Patents [patents.google.com]
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• 6. Synthesis and Pharmacological Evaluation of Schiff Bases of 4-(2-Aminophenyl)-Morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chiral Vicinal Diamines Derived from Mefloquine - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Validation & Comparative

A Technical Guide to the 1H NMR Interpretation of (S)-4-(2-Amino-propan-1-yl)-morpholine and its Achiral Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis and interpretation of the 1H Nuclear Magnetic Resonance (NMR) spectrum of (S)-4-(2-Amino-propan-1-yl)-morpholine. As a chiral molecule featuring both a rigid heterocyclic system and a flexible side chain with a stereocenter, its NMR spectrum offers a rich source of structural information. This document moves beyond a simple peak assignment, focusing on the causal relationships between the molecule's stereochemistry and its spectral features. By comparing the target molecule with simpler, achiral alternatives, we will highlight the profound impact of chirality on the NMR spectrum, particularly the concept of diastereotopicity.

Part 1: Fundamental Principles in the Context of Chiral Amines

Before delving into the spectrum, it is crucial to understand the principles that govern it. While standard concepts of chemical shift and spin-spin coupling are fundamental, the key to interpreting the spectrum of (S)-4-(2-Amino-propan-1-yl)-morpholine lies in understanding stereochemical non-equivalence.

• Chemical Shift (δ): The position of a signal on the x-axis (in ppm) is determined by the electronic environment of the proton. Electronegative atoms like oxygen and nitrogen pull electron density away from adjacent protons, "deshielding" them and shifting their signals downfield (to a higher ppm value).[1][2]

• Spin-Spin Coupling (J): Non-equivalent protons on adjacent carbons interact, splitting each other's signals into multiplets. In simple cases, this follows the n+1 rule, but complex patterns arise from differing coupling constants and non-first-order effects.

• Diastereotopicity: The Spectroscopic Consequence of Chirality: This is the most critical concept for our target molecule. Protons are diastereotopic if their replacement by a different group would create a pair of diastereomers.[3][4] In a chiral molecule, geminal protons (protons on the same CH2 group) adjacent to a stereocenter are inherently in different chemical environments.[5][6] One proton is, on average, closer to or oriented differently with respect to the substituents on the chiral center than the other. Consequently, diastereotopic protons are chemically non-equivalent and will have different chemical shifts in the NMR spectrum, and they will couple to each other.[4][5]

In (S)-4-(2-Amino-propan-1-yl)-morpholine, the presence of the chiral center at C2 of the propyl chain renders the geminal protons on the adjacent methylene group (C1) diastereotopic. This non-equivalence extends throughout the molecule, affecting the protons on the morpholine ring as well.

Part 2: Experimental Protocol for 1H NMR Analysis

To ensure reproducible and high-quality data, a standardized experimental protocol is essential. The following describes a self-validating methodology for sample preparation and spectral acquisition.

Methodology 2.1: Sample Preparation and Data Acquisition

• Sample Preparation:

  • Weigh approximately 5-10 mg of (S)-4-(2-Amino-propan-1-yl)-morpholine directly into a clean, dry NMR tube.

  • Add approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl3). The choice of solvent is critical; CDCl3 is a good starting point for many organic molecules.[7]

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.0 ppm and serves as the reference point.[8]

  • Cap the NMR tube and gently invert it several times to ensure the sample is fully dissolved and the solution is homogeneous.

• Instrumental Setup (Example: 400 MHz Spectrometer):

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity, aiming for sharp, symmetrical peaks for the solvent and TMS signals.

  • Acquire the 1H NMR spectrum using standard acquisition parameters (e.g., 16-32 scans, a spectral width of ~16 ppm, and a relaxation delay of 1-2 seconds).

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the spectrum by setting the TMS peak to 0.0 ppm.

  • Integrate the signals to determine the relative number of protons corresponding to each peak.

Workflow for NMR Analysis

Caption: Standard workflow for 1H NMR sample preparation and analysis.

Part 3: Spectral Interpretation and Comparative Analysis

This section details the predicted 1H NMR spectrum of the target molecule and compares it with achiral analogues to isolate the spectral features arising from chirality.

Predicted 1H NMR Spectrum of (S)-4-(2-Amino-propan-1-yl)-morpholine

The structure of (S)-4-(2-Amino-propan-1-yl)-morpholine is shown below, with protons labeled for discussion.

(Self-generated image for illustrative purposes)

Due to the chiral center (Hc), the geminal protons Hb and Hb' are diastereotopic. Similarly, all four methylene protons on the morpholine ring (Hd/Hd' and He/He') are also rendered diastereotopic. This leads to a significantly more complex spectrum than one might initially predict.

Proton Label	Assignment	Predicted δ (ppm)	Multiplicity	Integration	Key Insights
Ha	-CH3	~1.0 - 1.2	Doublet (d)	3H	Coupled to Hc. Similar to the methyl group in alaninol.[9]
Hb / Hb'	N-CH2- (propyl)	~2.2 - 2.6	Two Multiplets (m) or a complex multiplet	2H	Diastereotopic Protons . Each is a doublet of doublets, further complicated by coupling to Hc. Will show geminal coupling to each other and vicinal coupling to Hc.
Hc	-CH-	~2.8 - 3.1	Multiplet (m)	1H	Coupled to Ha (3 protons) and Hb/Hb' (2 protons), resulting in a complex multiplet.
Hd / Hd'	N-CH2- (morpholine)	~2.4 - 2.7	Multiplet (m)	4H	Protons are diastereotopic due to the chiral substituent. The signal will be a complex multiplet, distinct from the simple triplet-like pattern in unsubstituted morpholine.[10]
He / He'	O-CH2- (morpholine)	~3.6 - 3.8	Multiplet (m)	4H	Deshielded by the adjacent oxygen atom. These protons are also diastereotopic, leading to a complex multiplet.[11][12]
Hf	-NH2	~1.5 - 2.5 (variable)	Broad Singlet (br s)	2H	Chemical shift is concentration and solvent dependent. Will disappear upon D2O exchange.[13]

Comparison with Achiral Analogues

To appreciate the spectral complexity introduced by the chiral center, we compare our target with two simpler, achiral molecules.

Compound	Structure	Key Spectral Differences from Target Molecule
N-Propylmorpholine	(Self-generated)	The central CH2 of the propyl group (~1.5 ppm) will be a sextet.The N-CH2 protons of the propyl group (~2.3 ppm) will be a simple triplet.There are no diastereotopic protons; the morpholine signals will be simpler, appearing as two distinct triplet-like multiplets.[10]
N-Isopropylmorpholine	(Self-generated)	The two -CH3 groups are equivalent (enantiotopic) and will appear as a single doublet (~1.0 ppm).[4]The N-CH proton will be a septet (~2.7 ppm).The morpholine signals will be simpler than in the target molecule as the substituent is achiral.

This comparison clearly demonstrates that the complexity in the spectrum of (S)-4-(2-Amino-propan-1-yl)-morpholine, particularly the non-equivalence of the N-CH2 protons, is a direct result of the stereocenter.

Part 4: A Self-Validating System: The D₂O Shake Experiment

A key step in validating proton assignments, especially for labile protons like those in an amine group (-NH₂), is the D₂O shake experiment. This protocol provides definitive evidence for the location of the -NH₂ signal.

Methodology 4.1: D₂O Exchange

• Initial Spectrum: Acquire a standard 1H NMR spectrum of the sample in a solvent like CDCl₃ or DMSO-d₆ as described in Methodology 2.1.

• D₂O Addition: Remove the NMR tube from the spectrometer. Add one to two drops of deuterium oxide (D₂O) to the sample.

• Mixing: Cap the tube and shake it vigorously for 30-60 seconds to facilitate the exchange of the amine protons (H) with deuterium (D).

• Re-acquisition: Re-insert the sample into the spectrometer. It may be necessary to re-lock and re-shim the instrument.

• Final Spectrum: Acquire a second 1H NMR spectrum.

Expected Outcome: The labile -NH₂ protons will exchange with deuterium from the D₂O. Since deuterium is not observed in a standard 1H NMR experiment, the signal assigned to the -NH₂ protons (Hf) will disappear or be significantly reduced in intensity.[14] Any coupling between the -NH₂ protons and adjacent protons would also collapse, though this is often not observed due to the rapid exchange rate of amine protons.

Workflow for D₂O Shake Experiment

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• 7. 1H proton nmr spectrum of propan-2-amine (2-aminopropane) C3H9N (CH3)2CHNH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isopropylamine 2-propylamine 2-propanamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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A Comparative Guide to the Reactivity of Chiral Morpholine and Piperazine Amines for Researchers in Drug Development

In the landscape of medicinal chemistry, the judicious selection of scaffolds is paramount to the successful development of novel therapeutics. Chiral morpholines and piperazines are two of the most prevalent heterocyclic motifs, frequently incorporated into drug candidates to modulate physicochemical properties and biological activity. While structurally analogous, the substitution of a nitrogen atom in piperazine for an oxygen atom in morpholine imparts distinct electronic and steric characteristics, leading to significant differences in their reactivity. This guide provides an in-depth, objective comparison of the reactivity of chiral morpholine and piperazine amines, supported by experimental data, to empower researchers in making informed decisions during the drug discovery and development process.

Fundamental Physicochemical Properties: Basicity and Nucleophilicity

The reactivity of an amine is fundamentally governed by its basicity (pKa) and nucleophilicity. These two properties, while often correlated, are distinct. Basicity is a thermodynamic measure of a molecule's ability to accept a proton, while nucleophilicity is a kinetic measure of its ability to donate an electron pair to an electrophile.

Basicity (pKa)

The pKa of the conjugate acid of an amine is a direct measure of its basicity. A higher pKa value indicates a stronger base. Piperazine is a diprotic base, with two pKa values corresponding to the protonation of each nitrogen atom. Morpholine, on the other hand, is a monoprotic base.

The presence of the electron-withdrawing oxygen atom in the morpholine ring reduces the electron density on the nitrogen atom, making it a weaker base compared to piperazine. This is reflected in their respective pKa values.

Compound	Structure	pKa1	pKa2	Reference
Morpholine		8.36	-	[1]
Piperazine		9.73	5.35	[2][3]
2-Methylpiperazine		9.63	5.17	[2]

Key Insight: The higher pKa of piperazine indicates that it will be more readily protonated at physiological pH compared to morpholine. This can have significant implications for drug absorption, distribution, metabolism, and excretion (ADME) properties, as well as target engagement. The introduction of a methyl group at the 2-position of piperazine slightly decreases its basicity.

Nucleophilicity

Compound	Mayr Nucleophilicity Parameter (N) in H₂O	Relative Nucleophilicity	Reference
Piperidine	18.1	~300x more nucleophilic than morpholine	[4]
Morpholine	15.6	1	[4]

Expert Analysis: The data clearly demonstrates that piperidine is significantly more nucleophilic than morpholine[4]. This is attributed to the electron-donating nature of the additional alkyl group in piperidine, which increases the electron density on the nitrogen. Conversely, the electron-withdrawing oxygen atom in morpholine reduces the nitrogen's nucleophilicity. Given that piperazine has two secondary amine groups, its nucleophilicity is expected to be comparable to or greater than that of piperidine, and thus substantially higher than that of morpholine. This enhanced nucleophilicity of piperazine has profound implications for its reactivity in common synthetic reactions.

Comparative Reactivity in Key Synthetic Transformations

The differences in basicity and nucleophilicity between chiral morpholines and piperazines directly translate to their reactivity in a variety of essential synthetic transformations used in drug development.

N-Acylation

N-acylation is a fundamental reaction for the introduction of amide functionalities, which are prevalent in many drug molecules. The rate of N-acylation is directly proportional to the nucleophilicity of the amine.

Causality behind Experimental Choices: In a comparative acylation reaction, a more nucleophilic amine will react faster with an acylating agent, such as an acid chloride or anhydride. Given the higher nucleophilicity of piperazine, it is expected to undergo acylation at a significantly faster rate than morpholine under identical conditions.

Caption: Generalized workflow for the N-acylation of a chiral secondary amine.

Experimental Evidence: While direct kinetic comparisons are scarce in the literature, numerous synthetic protocols implicitly support this reactivity difference. For instance, acylation of piperazine derivatives is often carried out at lower temperatures or with less reactive acylating agents compared to analogous reactions with morpholines, indicating a higher intrinsic reactivity for the former.

N-Alkylation

N-alkylation is another cornerstone reaction in medicinal chemistry, used to introduce alkyl substituents that can modulate a compound's pharmacological profile. Similar to acylation, the rate of N-alkylation is highly dependent on the amine's nucleophilicity.

Expert Insight: Piperazine's greater nucleophilicity makes it a more potent nucleophile for SN2 reactions with alkyl halides. Consequently, N-alkylation of piperazines generally proceeds more readily, often with higher yields and under milder conditions, than the corresponding alkylation of morpholines. However, the higher basicity of piperazine can also lead to a higher propensity for elimination side reactions (E2) with certain alkyl halides.

Caption: Schematic of the N-alkylation of a chiral secondary amine via an SN2 mechanism.

Reductive Amination

Reductive amination is a versatile method for forming C-N bonds and is widely used in the synthesis of complex amines. The reaction involves the initial formation of an iminium ion from the reaction of an amine with a carbonyl compound, followed by its reduction.

Trustworthiness of the Protocol: The initial step of iminium ion formation is often rate-limiting and is influenced by both the nucleophilicity and basicity of the amine. The more nucleophilic piperazine is expected to add to the carbonyl group more rapidly than morpholine. The subsequent reduction of the iminium ion is typically fast.

Comparative Yields: A study on the functionalization of pre-synthesized morpholine and piperazine scaffolds via reductive amination showed a yield of 72% for the reductive amination product of a piperazine derivative[5]. While not a direct head-to-head comparison of the initial ring-forming reaction, it demonstrates the utility of this reaction for piperazine functionalization. Generally, due to their higher nucleophilicity, piperazines are expected to provide higher yields in reductive amination reactions compared to morpholines under similar conditions.

Experimental Protocols: A Head-to-Head Comparison of N-Acylation Reactivity

To provide a practical illustration of the reactivity differences, the following is a representative protocol for the N-acylation of a chiral morpholine and a chiral piperazine derivative.

Objective: To compare the reaction time and yield for the N-acylation of (R)-2-methylmorpholine and (R)-2-methylpiperazine with benzoyl chloride.

Materials

• (R)-2-Methylmorpholine

• (R)-2-Methylpiperazine

• Benzoyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Experimental Workflow

Caption: Step-by-step workflow for the comparative N-acylation experiment.

Detailed Procedure

• Reaction Setup: In two separate flame-dried round-bottom flasks equipped with magnetic stir bars and under an inert atmosphere (e.g., nitrogen), dissolve (R)-2-methylmorpholine (1.0 mmol) in anhydrous DCM (10 mL) in one flask, and (R)-2-methylpiperazine (1.0 mmol) in anhydrous DCM (10 mL) in the other. To each flask, add triethylamine (1.2 mmol).

• Addition of Acylating Agent: Cool both reaction mixtures to 0 °C in an ice bath. To each flask, add benzoyl chloride (1.1 mmol) dropwise over 5 minutes.

• Reaction Monitoring: Allow the reactions to warm to room temperature and stir. Monitor the progress of each reaction by thin-layer chromatography (TLC) every 30 minutes until the starting amine is consumed.

• Work-up: Upon completion, quench each reaction by the slow addition of saturated aqueous NaHCO₃ solution (10 mL). Separate the organic layer and extract the aqueous layer with DCM (2 x 10 mL). Combine the organic layers, wash with brine (15 mL), and dry over anhydrous MgSO₄.

• Purification and Analysis: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-acylated products. Determine the yield and characterize the products by ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Outcome: The reaction with (R)-2-methylpiperazine is expected to reach completion significantly faster and potentially provide a higher yield compared to the reaction with (R)-2-methylmorpholine, reflecting the higher nucleophilicity of the piperazine nitrogen.

Conclusion and Future Perspectives

The choice between a chiral morpholine and a chiral piperazine scaffold in drug design is a nuanced decision that should be guided by a thorough understanding of their respective reactivities. Piperazine's higher basicity and nucleophilicity generally translate to faster reaction rates and potentially higher yields in common synthetic transformations such as N-acylation, N-alkylation, and reductive amination. However, this increased reactivity may also lead to undesired side reactions. Conversely, the lower reactivity of morpholine can be advantageous in complex syntheses where chemoselectivity is crucial.

Ultimately, the optimal choice of heterocycle will depend on the specific synthetic route and the desired properties of the final drug candidate. By understanding the fundamental principles of their reactivity, researchers can make more strategic decisions, leading to more efficient and successful drug discovery campaigns.

References

• Seo, J., et al. (2017). De Novo Assembly of Highly Substituted Morpholines and Piperazines. Organic Letters, 19(3), 588-591. [Link]

• Khalili, F., Henni, A., & East, A. L. (2009). pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Journal of Chemical & Engineering Data, 54(10), 2914-2917. [Link]

• Fiveable. (2025, August 15). Nucleophilicity of Amines. Fiveable.

• MacMillan, D. W. C., et al. (2012). A General, Enantioselective Synthesis of Protected Morpholines and Piperazines. PMC. [Link]

• Al-Ghorbani, M., et al. (2015). Piperazine and morpholine: Synthetic preview and pharmaceutical applications. Journal of Chemical and Pharmaceutical Research, 7(5), 281-301.

• Mayr, H., et al. (2018, May 7). Nucleophilicity Trends of Amines. Master Organic Chemistry. [Link]

• Mayr, H., et al. (2007). Nucleophilicities of Primary and Secondary Amines in Water. The Journal of Organic Chemistry, 72(9), 3362-3371. [Link]

• Al-Ghorbani, M., et al. (2015). Piperazine and Morpholine: Synthetic Preview and Pharmaceutical Applications.

• Seo, J., et al. (2017). De Novo Assembly of Highly Substituted Morpholines and Piperazines. PMC. [Link]

• Vane, J. R., & Botting, R. M. (2003). The mechanism of action of aspirin. Thrombosis Research, 110(5-6), 255-258.
• Mayr, H., et al. (2025, August 6). Nucleophilic Reactivities of Primary and Secondary Amines in Acetonitrile.
• Khalili, F., Henni, A., & East, A. L. (2009). Table 2 from pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Semantic Scholar.

• Belskaya, O. B., et al. (2023). Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes. MDPI. [Link]

• Belskaya, O. B., et al. (2022). Synthesis of Morpholine-, Piperidine-, and N-Substituted Piperazine-Coupled 2-(Benzimidazol-2-yl)-3-arylquinoxalines as Novel Potent Antitumor Agents. PMC. [Link]

• Khamitova, A. A., et al. (2024). Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. MDPI. [Link]

• PubChem. (n.d.). 2-Methylpiperazine. National Center for Biotechnology Information. Retrieved February 20, 2026, from [Link]

• Di Lorenzo, C., et al. (2022). pKa values of common substituted piperazines.
• BenchChem. (2025). 4-(Oxan-3-yl)piperidine vs. Morpholine-Containing Compounds in Drug Discovery. BenchChem.
• Leito, I., et al. (2025, August 28). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. University of Tartu.
• von Sonntag, C., & von Gunten, U. (2012). Ozonation of piperidine, piperazine and morpholine: Kinetics, stoichiometry, product formation and mechanistic considerations.

• Belskaya, O. B., et al. (2022). Synthesis of Morpholine-, Piperidine-, and N-Substituted Piperazine-Coupled 2-(Benzimidazol-2-yl)-3-arylquinoxalines as Novel Potent Antitumor Agents. ACS Publications. [Link]

• Wessig, P., et al. (2020). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Publishing. [Link]

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A Senior Application Scientist's Guide to Benchmarking Chiral Linkers: A Case Study on (S)-4-(2-Amino-propan-1-yl)-morpholine

Executive Summary: The Critical Role of Chirality in Linker Design

In modern drug development, particularly in the realm of targeted protein degradation (e.g., PROTACs) and antibody-drug conjugates (ADCs), the linker is no longer a mere spacer. It is a critical determinant of a molecule's efficacy, selectivity, and pharmacokinetic profile.[1][2][3] Chirality within the linker adds a crucial layer of complexity and opportunity.[4] The three-dimensional arrangement of atoms can profoundly influence the formation of stable and productive ternary complexes in PROTACs, dictate cell permeability, and affect metabolic stability.[1][5]

This guide provides an in-depth comparison of (S)-4-(2-Amino-propan-1-yl)-morpholine , a versatile chiral building block, against other common chiral linker classes. We will dissect its structural advantages, benchmark its potential performance metrics against alternatives, and provide robust experimental protocols for evaluation. Our objective is to equip researchers with the foundational knowledge and practical methodologies to make informed decisions in their linker design strategies.

Deep Dive: (S)-4-(2-Amino-propan-1-yl)-morpholine

(S)-4-(2-Amino-propan-1-yl)-morpholine is a chiral building block distinguished by two key structural features: a stereochemically defined aminopropanol backbone and a morpholine ring.

• The Chiral Core: The (S)-configuration at the second carbon provides a fixed spatial orientation. In modalities like PROTACs, this pre-organization can be critical for achieving optimal vector alignment between the protein of interest (POI) and the E3 ligase, potentially enhancing the stability of the ternary complex.[1]

• The Morpholine Moiety: The morpholine ring is a "privileged" scaffold in medicinal chemistry.[6] Its inclusion is often a strategic choice to improve physicochemical properties. The ether oxygen and tertiary amine act as hydrogen bond acceptors, which can increase aqueous solubility and improve the topological polar surface area (TPSA). These properties are frequently associated with enhanced cell permeability and favorable pharmacokinetic profiles, such as reduced metabolic degradation.[6][7]

The primary amine serves as a versatile synthetic handle, readily participating in standard amide bond formations or other conjugation chemistries to connect to a warhead or E3 ligase ligand.

Comparative Analysis: Benchmarking Against Alternative Chiral Linkers

The selection of a chiral linker is a multi-parameter optimization problem. Let's compare our focus molecule to three common classes of chiral linkers.

Linker Class	Example Structure	Key Advantages	Key Disadvantages	Best Suited For
(S)-4-(2-Amino-propan-1-yl)-morpholine	Balanced Properties: Combines chirality with improved solubility and metabolic stability from the morpholine ring.[6]	Increased Rigidity: Less conformational flexibility than alkyl or PEG chains, which may be suboptimal for some target pairs.	Applications requiring a balance of pre-organization, solubility, and favorable drug-like properties.
Amino Acid-Derived Linkers	(S)-Alanine derivative	Synthetic Accessibility: Readily available from the chiral pool. High Flexibility: Simple alkyl backbone allows for significant conformational freedom.[1]	Lipophilicity: Can increase the molecule's overall lipophilicity, potentially leading to lower solubility and off-target effects.	Early-stage exploration where linker flexibility and ease of synthesis are prioritized.
Chiral PEG Linkers	(S)-PEG3-amine	Excellent Solubility: The polyethylene glycol (PEG) chain significantly enhances aqueous solubility.[] Tunable Length: PEG units can be easily added or removed to optimize linker length.[9]	High Flexibility & "Floppiness": Can lead to an entropic penalty upon binding and may not provide the desired rigidity for optimal ternary complex formation.[5]	Modalities targeting poorly soluble proteins or where overall compound solubility is a major challenge.
Chiral Cyclic Linkers	(1R,2R)-Diaminocyclohexane derivative	High Rigidity & Pre-organization: Constrained ring system provides a well-defined spatial orientation of exit vectors.[10]	Synthetic Complexity: Can be more challenging and costly to synthesize compared to linear linkers. Limited Conformational Sampling: The fixed conformation may not be compatible with all target-ligase pairs.	Structure-based design approaches where a specific vector and orientation are required to optimize protein-protein interactions.[10]

Application Case Study: PROTAC Design and Evaluation

A Proteolysis Targeting Chimera (PROTAC) is a heterobifunctional molecule that recruits a target protein to an E3 ubiquitin ligase, leading to the target's degradation.[9] The linker's role in orienting these two proteins is paramount.

Below is a logical workflow for selecting and validating a chiral linker in a PROTAC development campaign.

Caption: Workflow for Benchmarking Chiral Linkers in PROTAC Development.

Experimental Protocols

The following protocols are designed to be self-validating and provide a clear rationale for key steps, reflecting best practices in the field.

Protocol 1: Synthesis of a PROTAC via Amide Coupling

This protocol describes a standard method for conjugating a chiral linker, such as (S)-4-(2-Amino-propan-1-yl)-morpholine, between a POI-binding warhead (with a carboxylic acid handle) and an E3 ligase ligand (with a carboxylic acid handle, requiring a different attachment point).

Rationale: Amide bond formation is one of the most reliable and widely used reactions in medicinal chemistry due to its stability and predictable outcomes. Using a coupling agent like HATU minimizes side reactions and ensures high yields.

Materials:

• Warhead-COOH (1.0 eq)

• (S)-4-(2-Amino-propan-1-yl)-morpholine (1.1 eq)

• HATU (1.1 eq)

• DIPEA (2.5 eq)

• Anhydrous DMF

• E3 Ligand-Linker-COOH (prepared separately)

• Standard purification supplies (HPLC, silica gel)

Step-by-Step Procedure:

• Step 1: First Amide Coupling.

  • Dissolve Warhead-COOH (1.0 eq) in anhydrous DMF.

  • Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution. Stir for 15 minutes at room temperature to pre-activate the carboxylic acid. This pre-activation step is crucial for efficient coupling.

  • Add a solution of (S)-4-(2-Amino-propan-1-yl)-morpholine (1.1 eq) in DMF dropwise.

  • Allow the reaction to stir at room temperature for 4-6 hours, monitoring by LC-MS.

  • Upon completion, quench the reaction with water and extract the product with ethyl acetate.

  • Purify the resulting intermediate (Warhead-Linker-NH2) via flash column chromatography.

• Step 2: Second Amide Coupling.

  • Repeat the process from Step 1, using the purified Warhead-Linker-NH2 intermediate (1.0 eq) and the desired E3 Ligand-Linker-COOH (1.1 eq).

• Step 3: Final Purification.

  • Purify the final PROTAC compound using reverse-phase preparative HPLC to achieve >95% purity.

  • Validation: Confirm the structure and purity of the final product by LC-MS and ¹H NMR.

Protocol 2: Cellular Protein Degradation Assay (Western Blot)

This protocol measures the dose-dependent degradation of a target protein induced by a PROTAC.

Rationale: Western blotting provides a semi-quantitative readout of protein levels, allowing for the determination of key degradation parameters like DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation). Including appropriate controls is essential for validating the results.

Materials:

• Cancer cell line expressing the protein of interest (e.g., MCF-7)

• Complete growth medium (e.g., DMEM + 10% FBS)

• PROTAC stock solution (e.g., 10 mM in DMSO)

• Vehicle control (DMSO)

• Positive control (e.g., a known degrader for the target)

• Negative control (e.g., an inactive epimer of the PROTAC)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Primary antibody against the POI

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Step-by-Step Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency on the day of treatment. Incubate for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of the PROTAC in complete medium (e.g., 1000 nM, 300 nM, 100 nM, 30 nM, 10 nM, 3 nM, 1 nM, 0 nM).

  • Treat the cells with the different concentrations of the PROTAC. Also include wells for vehicle (DMSO), positive, and negative controls. The negative control is critical to ensure degradation is specific to the intended stereochemistry and mechanism.

  • Incubate for the desired time period (e.g., 18-24 hours).

• Cell Lysis:

  • Aspirate the medium and wash the cells once with ice-cold PBS.

  • Add ice-cold lysis buffer to each well and incubate on ice for 20 minutes.

  • Scrape the cells and collect the lysate. Clarify the lysate by centrifugation at 14,000 rpm for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein amounts for all samples and prepare them for SDS-PAGE.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk in TBST) for 1 hour.

  • Incubate with the primary antibody for the POI and the loading control overnight at 4°C. The loading control is essential to normalize for any variations in protein loading between lanes.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Develop the blot using a chemiluminescent substrate and image the bands.

• Data Analysis:

  • Quantify the band intensities using software like ImageJ.

  • Normalize the POI band intensity to the loading control band intensity for each lane.

  • Plot the normalized POI levels against the logarithm of the PROTAC concentration and fit the data to a dose-response curve to determine the DC₅₀ and Dₘₐₓ values.

Conclusion and Future Outlook

The choice of a chiral linker is a strategic decision with profound implications for the success of a drug candidate. (S)-4-(2-Amino-propan-1-yl)-morpholine represents a compelling option, offering a built-in stereocenter and the well-documented benefits of the morpholine scaffold for improving drug-like properties.[6]

While flexible linkers like those derived from amino acids or PEGs offer synthetic simplicity and broad conformational sampling, they may come at the cost of reduced potency or suboptimal physicochemical properties. Conversely, highly rigid cyclic linkers offer precision but may lack the necessary adaptability for all biological targets. The semi-rigid nature and favorable properties of the aminopropanol-morpholine scaffold position it as an excellent middle ground, providing a degree of pre-organization without sacrificing essential drug-like characteristics.

Ultimately, the optimal linker is always context-dependent. A systematic evaluation, following the workflow and protocols outlined in this guide, is the most reliable path to identifying a linker that balances ternary complex stability, cell permeability, and metabolic stability to yield a potent and selective therapeutic agent.

References

• Controlled Exchange of Achiral Linkers with Chiral Linkers in Zr-Based UiO-68 Metal-Organic Framework - PubMed. (2018, November 28).
• Current strategies for the design of PROTAC linkers: a critical review - PMC.
• Overview of PROTAC Linkers: Types and Design - BOC Sciences.
• Linker-Dependent Folding Rationalizes PROTAC Cell Permeability - ACS Publications.
• Chiral Ligands in Asymmetric Synthesis: Design and Applications - ResearchGate. (2025, October 12).
• Green Synthesis of Morpholines via Selective Monoalkylation of Amines.
• Scheme of the experiment where the chirality of ''linker'' molecules... | Download Scientific Diagram - ResearchGate.
• E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points - Frontiers. (2021, July 5).
• Overview of PROTAC Linkers | ChemPep.
• A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules - PubMed. (2020, March 15).
• Green Synthesis of Morpholines via Selective Monoalkylation of Amines - ChemRxiv.
• Recent progress in the synthesis of morpholines - Academia.edu.
• Synthesis and SAR of morpholine and its derivatives: A review update - E3S Web of Conferences.
• Understanding the Critical Role of Linkers in Advancing ADCs | Veranova.
• Chiral Cyclic Aliphatic Linkers as Building Blocks for Selective Dopamine D2 or D3 Receptor Agonists - PMC.
• Chiral drugs - Wikipedia.
• Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency - Frontiers. (2021, June 23).

Sources

• 1. chempep.com [chempep.com]
• 2. veranova.com [veranova.com]
• 3. Frontiers | Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency [frontiersin.org]
• 4. Chiral drugs - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. e3s-conferences.org [e3s-conferences.org]
• 9. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chiral Cyclic Aliphatic Linkers as Building Blocks for Selective Dopamine D2 or D3 Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]

Safety Operating Guide

Personal protective equipment for handling (S)-4-(2-Amino-propan-1-yl)-morpholine

Executive Summary & Risk Profile

High-Risk Alert: (S)-4-(2-Amino-propan-1-yl)-morpholine is a chiral primary amine incorporating a morpholine ring. While specific isomer data is often proprietary, the functional group toxicology of morpholine-substituted alkylamines dictates a strict safety profile.

This compound must be treated as Corrosive (Category 1B) and Acutely Toxic (Dermal/Oral) .[1][2] The morpholine moiety significantly enhances lipophilicity, facilitating rapid transdermal absorption, while the primary amine confers high alkalinity (pH > 12 in solution), leading to immediate liquefactive necrosis upon tissue contact.

Core Hazards:

• Skin Corrosion: Irreversible damage to epidermis and dermis.

• Ocular Damage: Risk of permanent blindness due to rapid saponification of corneal lipids.

• Sensitization: High potential for delayed hypersensitivity reactions.

Personal Protective Equipment (PPE) Specifications

Standard laboratory PPE is insufficient for handling this compound beyond milligram-scale weighing. The high permeation rate of morpholine derivatives through standard elastomers requires a specialized glove strategy.

2.1 Glove Compatibility Matrix

Scientific Rationale: Morpholine derivatives are known swelling agents for nitrile and latex. They permeate these materials at the molecular level before visible degradation occurs.

Material	Thickness (mm)	Breakthrough Time (min)	Protection Level	Usage Context
Laminate (PE/EVOH)	0.06	> 480	Excellent	Primary barrier for all handling.
Polyvinyl Alcohol (PVA)	N/A	> 360	Excellent	Good for organic solvents; Avoid if water is present.
Butyl Rubber	0.7	> 240	Good	Suitable for heavy handling.
Nitrile (Disposable)	0.11	< 10	Poor	Splash protection ONLY. Change immediately upon contact.
Latex	0.12	< 5	Failure	Do NOT use. Rapid permeation.

2.2 Respiratory & Body Protection

• Respiratory: Handling must occur within a certified chemical fume hood maintaining a face velocity of 80–100 fpm . If outside containment (e.g., spill cleanup), use a Full-Face Respirator with ABEK (Organic Vapor/Ammonia/Base) cartridges.

• Eye/Face: Chemical Splash Goggles (ANSI Z87.1+) are mandatory. A face shield is required for volumes > 50 mL to protect against projectile alkaline hydrolysis.

• Body: Tyvek® or chemically resistant apron over a standard cotton lab coat.

PPE Decision Logic (Visualization)

The following diagram illustrates the decision-making process for selecting PPE based on operational scale and risk.

Figure 1: PPE Selection Logic based on operational volume and energy input.

Operational Handling Protocol

This protocol utilizes a "Self-Validating" approach: every step includes a check to ensure safety before proceeding.

Step 1: Pre-Operational Validation

• Quench Check: Ensure a beaker of saturated Citric Acid or Dilute HCl (1M) is available in the hood for emergency neutralization of tools (not skin).

• Glassware: Inspect for micro-fractures. Amines can etch glass over time; use borosilicate glass.

Step 2: Transfer Techniques

• Solid/Viscous Liquid: If the isomer is a low-melting solid or viscous oil, do not pour. Use a wide-bore pipette or a spatula.

• Liquid Transfer:

  • Use the Cannula Transfer Method for volumes > 50 mL to avoid open-air exposure.

  • For smaller volumes, use a positive-displacement pipette to prevent dripping caused by high vapor pressure/viscosity issues.

Step 3: Reaction Setup

• Incompatibility: Strictly segregate from Oxidizing Agents (e.g., peroxides, permanganates) and Acid Chlorides (violent exotherm).

• Atmosphere: Store and handle under Inert Gas (Nitrogen/Argon) if possible to prevent formation of carbamates (reaction with atmospheric CO2), which can alter stoichiometry and crust over container caps.

Emergency Response & Spill Management

Critical Medical Note: Do NOT use vinegar or acidic solutions to neutralize amine burns on skin. The heat of neutralization will exacerbate the burn.

Exposure Workflow

• Skin Contact: Immediately flush with tepid water for minimum 15 minutes . Remove contaminated clothing while flushing.[1]

• Eye Contact: Flush for 30 minutes . Hold eyelids open. Time is tissue—seconds delay = permanent damage.

• Inhalation: Move to fresh air. If breathing is labored, oxygen should be administered by trained personnel.

Spill Cleanup (Small Scale < 100 mL)

• Evacuate the immediate area and post "Corrosive Hazard" signage.

• Don PPE: Full face respirator (ABEK), Butyl gloves, Apron.

• Absorb: Use a non-combustible absorbent (Vermiculite or Dry Sand). Do not use paper towels (fire risk).

• Neutralize: Once absorbed, treat the waste with dilute sodium bisulfate or citric acid in a waste container, not on the floor.

Figure 2: Emergency response workflow for spill containment.

Waste Disposal & Deactivation

Disposal must comply with local environmental regulations (e.g., RCRA in the US).

• Waste Code: D002 (Corrosive). If the specific isomer is not U-listed, it defaults to characteristic hazardous waste.

• Segregation: Never mix amine waste with acid waste streams. This will generate heat and potentially pressurize the waste container.

• Container: Use High-Density Polyethylene (HDPE) containers. Avoid metal drums due to corrosion risk.

• Labeling: Clearly mark as "Corrosive - Basic Organic Amine."

References

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 123849, 4-(2-Aminoethyl)morpholine. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023). RCRA Orientation Manual: Hazardous Waste Disposal. Retrieved from [Link]

Sources

• 1. fishersci.ie [fishersci.ie]
• 2. fishersci.com [fishersci.com]